![molecular formula C19H19N3O3S B2646642 1-(2,3-Dimethoxyphenyl)-3-(2-(2-methylthiazol-4-yl)phenyl)urea CAS No. 1798661-26-3](/img/structure/B2646642.png)
1-(2,3-Dimethoxyphenyl)-3-(2-(2-methylthiazol-4-yl)phenyl)urea
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Description
1-(2,3-Dimethoxyphenyl)-3-(2-(2-methylthiazol-4-yl)phenyl)urea, also known as DM-PU-01, is a novel urea-based compound that exhibits promising biological activities. The compound has been synthesized through a series of chemical reactions and has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Corrosion Inhibition
Urea derivatives, including triazinyl ureas, have been studied for their effectiveness as corrosion inhibitors for metals. For instance, certain triazinyl urea derivatives have shown promising results in protecting mild steel against corrosion in acidic environments, demonstrating the potential of urea derivatives in industrial applications such as in the coatings of pipelines and metal structures to prevent rust and corrosion (Mistry, Patel, Patel, & Jauhari, 2011).
Anticancer Activity
In medicinal chemistry, urea derivatives have been explored for their antiproliferative effects against various cancer cell lines. Research on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives has uncovered compounds with significant inhibitory effects on cancer cell growth, highlighting the potential of urea derivatives in cancer therapy (Feng et al., 2020).
Agricultural Applications
Urea derivatives also find applications in agriculture, particularly as herbicides. Studies have shown that certain urea-based compounds can effectively control weeds in crops such as wheat, indicating their utility in maintaining agricultural productivity (Varshney & Singh, 1990).
Material Science
In material science, urea derivatives have been investigated for their role in the synthesis and modification of polymers and resins. For example, research into the accelerating effect of urea derivatives on epoxy systems suggests their potential in enhancing the curing process of industrial resins, contributing to the development of materials with improved performance characteristics (Fei, 2013).
properties
IUPAC Name |
1-(2,3-dimethoxyphenyl)-3-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3S/c1-12-20-16(11-26-12)13-7-4-5-8-14(13)21-19(23)22-15-9-6-10-17(24-2)18(15)25-3/h4-11H,1-3H3,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYVFTYARWWKGTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC=CC=C2NC(=O)NC3=C(C(=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-Dimethoxyphenyl)-3-(2-(2-methylthiazol-4-yl)phenyl)urea |
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